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Compound of Interest

Compound Name: 4-Fluorobenzyl bromide

Cat. No.: B140689

An In-Depth Technical Guide to the Safe Handling of 4-Fluorobenzyl Bromide
Introduction

4-Fluorobenzyl bromide (CAS No. 459-46-1) is a substituted benzyl bromide reagent widely
utilized by researchers, scientists, and drug development professionals.[1][2] Its importance lies
in its role as a key intermediate in organic synthesis for preparing a range of biologically active
compounds, including bronchodilators, neurochemicals, and antibacterials.[1][2][3] With the
molecular formula C7HeBrF and a molecular weight of 189.02 g/mol , this compound, also
known as a-Bromo-4-fluorotoluene or 1-(Bromomethyl)-4-fluorobenzene, requires careful
handling due to its hazardous properties.[2][4][5][6][7] This guide provides a comprehensive
overview of its safety data, handling protocols, and emergency procedures.

Physical and Chemical Properties

4-Fluorobenzyl bromide is a colorless to light yellow liquid that is sensitive to moisture and
reacts with water to produce toxic fumes.[1][2][6] It is stable at room temperature when stored
in a closed container under normal conditions.[1][2]
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Property Value Source(s)
Appearance Colorless to light yellow liquid [1112][8]
Molecular Formula C7HeBrF [4]
Molecular Weight 189.02 g/mol [5]

CAS Number 459-46-1 [4115]
Boiling Point 85 °C @ 15 mmHg [1][5][8]
Density 1.517 g/mL @ 25 °C [1][5]

Flash Point 74.8 °C or >110 °C (>230 °F) [11[2][8]
Refractive Index 1.547 (n20/D) [1][5]
Vapor Pressure 0.143 mmHg @ 25 °C [2]

Hazard Identification and Classification

This compound is classified as a hazardous substance, primarily due to its corrosive nature. It
is a lachrymator, meaning it causes tearing, and can cause severe burns to the skin, eyes, and
respiratory and digestive tracts.[2][6]
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Classification Code Description Source(s)
GHS Pictogram GHSO05 Corrosion [7]
Signal Word Danger [71[9][10]

Causes severe skin
Hazard Statements H314 burns and eye [9][10][11]

damage

Causes serious eye
H318 [O1[11][12]
damage

May cause respiratory

H335 T [12]

irritation
Hazard Class 8 Corrosive substances [2]
Packing Group 1] [2]

Short exposure could
cause serious

NFPA Health Hazard 3 ] [12]
temporary or residual

injury

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when working with 4-Fluorobenzyl bromide
to minimize exposure and risk.

Handling Procedures

o Ventilation: Always handle the product in a well-ventilated area, such as a chemical fume
hood, or within a closed system to keep airborne concentrations low.[6][8][10]

o Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[8] Do not
eat, drink, or smoke in the work area.[12] Contaminated clothing must be removed
immediately and washed before reuse.[6]

» Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[6]
[12][13] Avoid breathing any mists, vapors, or spray.[8][12]
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e Equipment: Use non-sparking tools and ensure proper grounding procedures are followed to
prevent static discharge.[12]

Storage Conditions

o Container: Store in a tightly closed container.[1][2][6]
e Environment: The storage area must be cool, dry, and well-ventilated.[1][2][6]

e Protection: Protect from moisture, as it reacts with water.[2][6] It is recommended to store the
material under an inert atmosphere.[8][12]

e Incompatible Materials: Store away from incompatible substances such as bases, strong
oxidizing agents, alcohols, amines, and metals.[6][8][13]

Preparation

Don Appropriate PPE Prepare Work Area L] le Chemi
sess Risks & Review SDS ‘ (Gloves, Goggles, Lab Coat) (Fume Hood, Spill Kit, Eyewash) \woid Inhalation & Contacy

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Fluorobenzyl bromide.

Personal Protective Equipment (PPE)

The use of appropriate PPE is critical to prevent personal exposure.
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Protection Type Specification Source(s)

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
Eye/Face _ o [6][10][12]
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A face shield

is also recommended.

Wear appropriate protective
) gloves (e.g., nitrile rubber) and
Skin _ _ [6][8][10]
clothing to prevent skin

exposure.

If ventilation is inadequate or
exposure limits are exceeded,
use a NIOSH/MSHA or
European Standard EN 149
Respiratory approved respirator. A full-face  [8][10]
respirator with a filter for
organic gases and vapors
(Type A, Brown) is
recommended.

Emergency and First Aid Protocols

Immediate and appropriate action is crucial in the event of an emergency. Facilities must be
equipped with an eyewash station and a safety shower in the immediate vicinity of the
workstation.[6]

First Aid Measures

¢ Inhalation: Remove the victim to fresh air immediately.[6][13] If breathing is difficult,
administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate
medical attention.[6][12][13]
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o Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing all contaminated clothing and shoes.[6][12] Get immediate medical aid.[6][12]

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6][13] Remove contact lenses if present and
easy to do.[4] Seek immediate medical attention.[6][12]

e Ingestion: Do NOT induce vomiting.[4][6][12] If the victim is conscious and alert, rinse their
mouth with water and give a cupful of water to drink.[6] Never give anything by mouth to an
unconscious person.[6][12] Call for immediate medical assistance.[8]

Accidental Release Measures

In case of a spill, evacuate unnecessary personnel and ensure adequate ventilation.[12]
Absorb the spill with an inert, dry material such as sand, silica gel, or vermiculite.[8][13] Collect
the absorbed material and place it into a suitable, closed container for disposal.[8][13] Do not
allow the chemical to enter drains or waterways.[8]

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant foam.
[12][13]

 Inappropriate Media:DO NOT USE WATER. The material reacts with water, which can
generate flammable or explosive hydrogen gas if in contact with metal surfaces.[13]

e Hazards: During a fire, irritating and highly toxic gases may be generated, including carbon
monoxide, carbon dioxide, hydrogen bromide, and gaseous hydrogen fluoride.[8][13]

o Protective Gear: Firefighters must wear a self-contained breathing apparatus (SCBA) with a
full facepiece operated in pressure-demand mode and full protective gear.[8][13]
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Caption: Logical flow for emergency response to a spill or personal exposure.

Toxicological and Ecological Information

Toxicological Information

The toxicological properties of 4-Fluorobenzyl bromide have not been fully investigated.[8]
There is no available LD50/LC50 data, and it is not listed as a carcinogen by ACGIH, IARC,
NTP, or California Proposition 65.[6] However, the primary known effects are severe irritation

and chemical burns to the points of contact.[6] Inhalation may cause delayed pulmonary

edema.[6][13]

Ecological Information
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There is no specific data available on the toxicity of this compound to fish, daphnia, or other
aguatic invertebrates.[4] Due to the lack of data and its hazardous nature, the chemical should
not be allowed to enter drains or the environment.[8] It is expected to be mobile in the
environment due to its volatility.[8]

Transportation and Disposal

» Transportation: 4-Fluorobenzyl bromide is classified for transport under UN number 3265,
as a corrosive liquid, acidic, organic, n.o.s.[2] It falls under Hazard Class 8 and Packing
Group 111.[2]

o Disposal: Waste from this material must be considered hazardous.[8] Disposal should be
carried out in accordance with all applicable local, regional, and national regulations.[10]
Chemical waste generators must ensure complete and accurate classification of the waste.

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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